Cas no 1781068-71-0 (tert-Butyl (1-cyclobutyl-2-oxoethyl)carbamate)

• Product Name: tert-Butyl (1-cyclobutyl-2-oxoethyl)carbamate
• CAS No: 1781068-71-0
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 5086427
• PubChem ID: 84723536
• Update Time: 2025-06-14

tert-Butyl (1-cyclobutyl-2-oxoethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (1-cyclobutyl-2-oxoethyl)carbamate
• AT28016
• tert-butyl n-(1-cyclobutyl-2-oxoethyl)carbamate
• SCHEMBL8255717
• 1781068-71-0
• EN300-1883018

• Inchi： 1S/C11H19NO3/c1-11(2,3)15-10(14)12-9(7-13)8-5-4-6-8/h7-9H,4-6H2,1-3H3,(H,12,14)
• InChI Key： LPXIUIAFGDAAEL-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)C1CCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.4

Additional information on tert-Butyl (1-cyclobutyl-2-oxoethyl)carbamate

Comprehensive Overview of tert-Butyl (1-cyclobutyl-2-oxoethyl)carbamate (CAS No. 1781068-71-0)

tert-Butyl (1-cyclobutyl-2-oxoethyl)carbamate, with the CAS number 1781068-71-0, is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This carbamate derivative is particularly valued for its role as a protecting group in peptide synthesis and as a key intermediate in the development of bioactive molecules. Its unique cyclobutyl and oxoethyl moieties contribute to its versatility in organic transformations, making it a focal point for researchers exploring drug discovery and medicinal chemistry.

In recent years, the demand for high-purity intermediates like tert-Butyl (1-cyclobutyl-2-oxoethyl)carbamate has surged, driven by advancements in small-molecule therapeutics and bioconjugation techniques. Researchers frequently search for synthetic routes, spectroscopic data, and stability studies related to this compound, reflecting its growing importance in targeted drug delivery systems. The compound’s Boc-protected (tert-butoxycarbonyl) group ensures compatibility with a wide range of coupling reagents, a feature highly sought after in solid-phase peptide synthesis (SPPS).

From an industrial perspective, CAS 1781068-71-0 is often discussed in the context of green chemistry and sustainable synthesis. With increasing emphasis on environmentally friendly protocols, chemists are exploring catalyst-free methods to produce such intermediates. Questions like "How to optimize the yield of tert-Butyl (1-cyclobutyl-2-oxoethyl)carbamate?" or "What are the alternatives to traditional purification techniques?" dominate forums and academic discussions, highlighting the compound’s relevance in modern process chemistry.

The physicochemical properties of 1781068-71-0—such as its melting point, solubility, and reactivity—are critical for its application in asymmetric synthesis. Analytical techniques like NMR spectroscopy and HPLC-MS are routinely employed to characterize this compound, ensuring compliance with pharmaceutical-grade standards. Additionally, its stability under acidic and basic conditions makes it a reliable choice for multi-step synthetic pathways.

Beyond its synthetic utility, tert-Butyl (1-cyclobutyl-2-oxoethyl)carbamate has garnered attention in computational chemistry. Molecular docking studies and QSAR (Quantitative Structure-Activity Relationship) models frequently incorporate this scaffold to predict interactions with biological targets. Such applications align with the rising trend of AI-driven drug design, where machine learning algorithms accelerate the identification of novel lead compounds.

In summary, CAS 1781068-71-0 represents a cornerstone in contemporary organic synthesis, bridging the gap between academic research and industrial-scale production. Its adaptability to diverse chemical environments and alignment with cutting-edge technologies ensure its continued prominence in the scientific community. For researchers seeking reproducible protocols or structure-activity insights, this compound remains an indispensable tool.